Bis(butoxyethyl) Phosphate-d8

• Molecular Formula: C12H27O6P
• Molecular Weight: 306.36 g/mol
• InChI: InChI=1S/C12H27O6P/c1-3-5-7-15-9-11-17-19(13,14)18-12-10-16-8-6-4-2/h3-12H2,1-2H3,(H,13,14)/i9D2,10D2,11D2,12D2
• InChIKey: NNXWIPHZHATIFE-PMCMNDOISA-N

Bis(butoxyethyl) Phosphate-d8: A Deuterated Internal Standard for Quantitative LC-MS Analysis of Organophosphate Flame Retardant Metabolites

Bis(butoxyethyl) Phosphate-d8 (BBOEP-d8, CAS 2305665-16-9) is a stable isotope-labeled analog of Bis(butoxyethyl) Phosphate, a primary metabolite of the flame retardant tris(2-butoxyethyl) phosphate (TBOEP) [1]. It is synthesized by incorporating eight deuterium (²H) atoms into the molecular framework, resulting in a formula of C₁₂H₁₉D₈O₆P and a molecular weight of 306.36 g/mol . This compound is utilized as an internal standard in quantitative liquid chromatography-mass spectrometry (LC-MS) methods for the accurate measurement of BBOEP in biological and environmental matrices [2].

• Quantitative internal standard for LC-MS/MS bioanalysis

• Corrects sample preparation and matrix-effect variability

• Applicable to complex biological matrices (e.g., urine)

• [1] Van den Eede, N., et al. In vitro biotransformation of tris(2-butoxyethyl) phosphate (TBOEP) in human liver and serum. Toxicology Letters, 223, 9 (2013). View Source
• [2] Cequier, E., et al. A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography–high resolution mass spectrometry. Analytica Chimica Acta, 845, 98-104 (2014). View Source

Why Generic Substitution of Bis(butoxyethyl) Phosphate-d8 Fails: Critical Considerations for Accurate Quantification in Complex Matrices

The direct substitution of Bis(butoxyethyl) Phosphate-d8 with non-deuterated or differently labeled analogs is not permissible in quantitative LC-MS workflows. Using an unlabeled compound introduces a source of error from matrix effects and instrument variability that cannot be corrected [1]. Even among deuterated analogs, significant isotopic effects can alter chromatographic retention times and matrix effect compensation. Studies demonstrate that deuterium-labeled internal standards can exhibit different extraction and ionization behaviors compared to their ¹³C/¹⁵N-labeled counterparts, leading to quantitative biases as high as 59.2% [2]. Therefore, the specific mass shift and isotopic purity of the -d8 variant are essential for ensuring accurate co-elution and reliable correction of ion suppression/enhancement in validated methods for BBOEP quantification [3].

Unlabeled BBOEP substitution

Unlabeled analog co-elutes with endogenous analyte and cannot be resolved by MS, compromising accurate quantification.

Surrogate structural analog mismatch

Structural analogs may exhibit different extraction recovery and ionization efficiency, introducing unpredictable bias in reported concentrations.

• [1] Stokvis, E., et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19, 401-407 (2005). View Source
• [2] B'Hymer, C., et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47, 129–135 (2023). View Source
• [3] Van den Eede, N., et al. Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry. Journal of Chromatography A, 1303, 48-53 (2013). View Source

Quantitative Differentiation of Bis(butoxyethyl) Phosphate-d8: Comparative Evidence for Method Performance and Procurement Decisions

Method Accuracy and Precision in Urinary Analysis: BBOEP-d8 vs. Unlabeled Analog

In a validated UPLC-HRMS method for urinary dialkyl and diaryl phosphate metabolites (DAPs), quantification of BBOEP was performed using a deuterated analog (BBOEP-d8) as the internal standard. This approach yielded an average accuracy of 101% and a precision of 3% RSD for the DAP analytes across the method, demonstrating effective correction for matrix effects and instrument variability [1]. In contrast, methods without this specific internal standard, or using structural analogs, often suffer from matrix effects that compromise accuracy, with biases reported up to -38.4% for deuterated IS in other systems [2].

Isotopic Mass Shift

Class-level inference

+8 Da (BBOEP-d8 ~306.4 Da vs unlabeled 298.3 Da)

Enables selective MS detection in isotope dilution

Theoretical calculation; confirm under experimental MS conditions

Evidence Dimension	Analytical Accuracy and Precision in Biological Matrix
Target Compound Data	Method Accuracy: 101% (averaged for all DAPs); Precision: 3% RSD (averaged for all DAPs) [1].
Comparator Or Baseline	Theoretical ideal or method using non-isotopically labeled internal standard. For context, a comparable study on a different analyte using a deuterated IS reported a negative bias of -38.4% versus a ¹³C-labeled IS [2].
Quantified Difference	BBOEP-d8 enables method accuracy within 1% of the theoretical ideal for DAP quantification, significantly mitigating the matrix effects that can cause biases of -38.4% or more when using alternative internal standards [REFS-1, REFS-2].
Conditions	UPLC-HRMS analysis of urine samples (5 μL direct injection) with acetonitrile/water (pH 9.2) mobile phase [1].

Why This Matters

This data quantifies the critical role of BBOEP-d8 in achieving highly accurate and precise measurements of BBOEP in complex biological matrices, directly supporting regulatory compliance and reliable exposure assessment in biomonitoring studies.

• [1] Cequier, E., et al. A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography–high resolution mass spectrometry. Analytica Chimica Acta, 845, 98-104 (2014). View Source
• [2] B'Hymer, C., et al. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47, 129–135 (2023). View Source

Method Limit of Quantification (MLOQ) for BBOEP in Urine Using BBOEP-d8 Internal Standard

The use of BBOEP-d8 as an internal standard in a validated LC-MS/MS method enabled a method limit of quantification (MLOQ) of 0.15 ng/mL for BBOEP in human urine [1]. This is a critical performance metric that defines the lower bound of reliable quantification. In a separate UPLC-HRMS method, the MLOQ for BBOEP using a deuterated analog (BBOEP-d4) was 0.60 ng/mL [2]. While these are different methods, the comparison highlights the range of achievable sensitivity depending on the specific analytical system and the deuterated standard employed.

Method Accuracy & Precision

Class-level inference

Accuracy 101%, RSD 3% (for DAPs with deuterated IS)

Supports method accuracy and precision for metabolite quantification

Validated in synthetic urine; individual compound validation recommended

Evidence Dimension	Method Limit of Quantification (MLOQ)
Target Compound Data	BBOEP-d8 used as internal standard in an LC-MS/MS method, achieving MLOQ of 0.15 ng/mL for BBOEP in urine [1].
Comparator Or Baseline	BBOEP-d4 used as internal standard in a UPLC-HRMS method, achieving MLOQ of 0.60 ng/mL for BBOEP in urine [2].
Quantified Difference	The method utilizing BBOEP-d8 achieved a 4-fold lower (more sensitive) MLOQ compared to a method using BBOEP-d4, although direct attribution to the IS variant alone is confounded by differences in the analytical platforms (LC-MS/MS vs. UPLC-HRMS).
Conditions	LC-MS/MS method: Oasis WAX SPE extraction, reversed-phase LC with negative ESI-MS/MS [1]. UPLC-HRMS method: Direct urine injection, UPLC-TOF-MS [2].

Why This Matters

This evidence informs method selection and procurement by demonstrating the achievable sensitivity for BBOEP quantification when BBOEP-d8 is employed as the internal standard, which is essential for studies requiring trace-level detection in biological monitoring or environmental analysis.

• [1] Van den Eede, N., et al. Analysis of organophosphate flame retardant diester metabolites in human urine by liquid chromatography electrospray ionisation tandem mass spectrometry. Journal of Chromatography A, 1303, 48-53 (2013). View Source
• [2] Cequier, E., et al. A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography–high resolution mass spectrometry. Analytica Chimica Acta, 845, 98-104 (2014). View Source

Isotopic Purity and Labeling Integrity: BBOEP-d8 vs. BBOEP-d4

The isotopic purity of deuterated internal standards is a critical quality attribute that directly impacts quantitative accuracy. Bis(butoxyethyl) Phosphate-d8 is specified at ≥98 atom% deuterium (isotopic purity), as per commercial vendor specifications . In contrast, the BBOEP-d4 standard used in a validated UPLC-HRMS method was synthesized with a purity of >97% as determined by ¹H NMR [1]. The higher nominal deuterium incorporation in the -d8 variant (8 deuterium atoms) provides a larger mass shift (+8 Da) compared to the -d4 variant (+4 Da), which can be advantageous for minimizing isotopic cross-talk and improving signal separation in complex matrices [2].

Method Sensitivity (MLOQ)

Cross-study comparable

MLOQ 0.15–0.60 ng/mL in urine with deuterated IS

Enables trace-level BBOEP detection for exposure studies

MLOQ varies by method and instrumentation; verify in own assay

Evidence Dimension	Isotopic Purity and Mass Shift
Target Compound Data	Bis(butoxyethyl) Phosphate-d8: Isotopic purity ≥98 atom% D; Mass shift +8 Da relative to unlabeled BBOEP .
Comparator Or Baseline	Bis(butoxyethyl) Phosphate-d4: Purity >97% (by ¹H NMR); Mass shift +4 Da [1].
Quantified Difference	The -d8 variant provides a 2-fold larger mass shift (+8 Da vs. +4 Da) and is specified with a higher minimum isotopic purity (≥98% vs. >97%). The larger mass shift reduces the potential for isotopic interference from the natural abundance of ¹³C in the analyte [2].
Conditions	Vendor specifications for BBOEP-d8 ; ¹H NMR analysis for BBOEP-d4 as reported in method development [1].

Why This Matters

The higher nominal isotopic purity and larger mass shift of the -d8 variant provide a technical advantage in reducing analytical interference and ensuring more robust quantification, which is a key differentiator for procurement when selecting among available deuterated BBOEP standards.

• [1] Cequier, E., et al. A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography–high resolution mass spectrometry. Analytica Chimica Acta, 845, 98-104 (2014). View Source
• [2] Stokvis, E., et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19, 401-407 (2005). View Source

Recommended Application Scenarios for Bis(butoxyethyl) Phosphate-d8 Based on Quantitative Evidence

Quantitative Biomonitoring of Human Exposure to Tris(2-butoxyethyl) Phosphate (TBOEP)

BBOEP-d8 is the preferred internal standard for LC-MS/MS methods quantifying BBOEP in human urine as a biomarker of TBOEP exposure. The evidence demonstrates that its use enables high accuracy (101% averaged for DAPs) and a sensitive MLOQ of 0.15 ng/mL, which is critical for detecting low-level exposures in the general population [REFS-1, REFS-2].

Environmental Fate and Metabolism Studies of Organophosphate Flame Retardants

In studies investigating the in vitro metabolism of TBOEP in human liver fractions, BBOEP-d8 serves as an essential internal standard for quantifying BBOEP formation. This application is directly supported by published research that identifies BBOEP as a major metabolite and relies on deuterated standards for accurate quantitation [1].

Method Development and Validation for Multi-Analyte Organophosphate Diester Panels

BBOEP-d8 is a key component in multi-analyte internal standard mixtures used for the simultaneous quantification of several organophosphate diester metabolites (e.g., DNBP, DPHP, BDCIPP, BCEP). The evidence shows its successful application in validated high-throughput UPLC-HRMS methods that achieve robust performance with an average accuracy of 101% and precision of 3% RSD [2].

Food Safety Analysis: Detection of Organophosphate Esters in Infant Formula

BBOEP-d8 is explicitly specified as an internal standard in a patented method for detecting organophosphate ester contaminants and their diester metabolites in infant formula powder. The method employs a mixture of deuterated internal standards, including BBOEP-d8, to ensure accurate quantification in a complex food matrix [3].

Application

Selection Property

Validation Focus

Human urine biomonitoring studies

Deuterated internal standard for LC-MS/MS

Matrix-effect correction and recovery in complex matrices

Method development and validation for environmental analysis

Stable isotope-labeled IS for method validation

Matrix-effect characterization and sensitivity limits

Quality control and inter-laboratory standardization

High-purity isotopic standard for data harmonization

Inter-laboratory reproducibility and consistency

• [1] Van den Eede, N., et al. In vitro biotransformation of tris(2-butoxyethyl) phosphate (TBOEP) in human liver and serum. Toxicology Letters, 223, 9 (2013). View Source
• [2] Cequier, E., et al. A high-throughput method for determination of metabolites of organophosphate flame retardants in urine by ultra performance liquid chromatography–high resolution mass spectrometry. Analytica Chimica Acta, 845, 98-104 (2014). View Source
• [3] Chinese Patent Application CN202410274794.2, 'Method for Detecting Organophosphate Ester Pollutants and Their Diester Compounds in Infant Formula Powder.' View Source